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Compound of Interest

Compound Name: 2' 4'-Dimethoxyflavone

Cat. No.: B1632992

A Note on Chemical Identification: The provided PubChem CID, 688714, corresponds to 2',4'-
Dimethoxy-3-hydroxyflavone. This guide will focus on the requested topic, 2',4'-
Dimethoxyflavone, a distinct chemical entity. This distinction is crucial for accurate research
and development.

Introduction

2'.4'-Dimethoxyflavone is a naturally occurring polymethoxyflavonoid (PMF) found in sources
such as Brazilian orange essential oil.[1] As a member of the flavonoid class of compounds, it
possesses the characteristic C6-C3-C6 carbon skeleton. The flavone backbone is decorated
with two methoxy groups at the 2' and 4' positions of the B-ring. Methoxyflavones, in general,
have garnered significant scientific interest for their diverse biological activities, including anti-
inflammatory, neuroprotective, and potential anticancer properties.[2][3] The methylation of the
hydroxyl groups can influence the compound's metabolic stability and bioavailability, making it
a subject of interest for drug development professionals.

This technical guide provides a comprehensive overview of the available scientific data on
2',4'-Dimethoxyflavone, including its chemical and physical properties, a proposed synthesis
protocol, and an exploration of its biological activities with a focus on its potential therapeutic
applications.

Chemical and Physical Properties
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A definitive public database entry with a unique CAS number for 2',4'-Dimethoxyflavone is not
readily available, which presents a challenge in consolidating its physicochemical properties.
However, based on the analysis of its molecular structure and data from related compounds,
the following properties can be presented.

Property Value Source
Molecular Formula C17H1404 Inferred from structure
Molecular Weight 282.29 g/mol [4]
2-(2,4-
IUPAC Name dimethoxyphenyl)chromen-4- Inferred from structure
one
Appearance Likely a crystalline solid Based on related flavones

Expected to be soluble in
- organic solvents like DMSO,
Solubility Based on related flavones
methanol, and ethanol; poorly

soluble in water

Melting Point Not definitively reported

The crystal and molecular structure of 2',4'-Dimethoxyflavone has been determined, providing
a solid foundation for its chemical identity.[5]

Synthesis of 2',4'-Dimethoxyflavone

The synthesis of flavones, including 2',4'-Dimethoxyflavone, is most commonly achieved
through the oxidative cyclization of a corresponding chalcone precursor. The following is a
detailed, step-by-step methodology based on established synthetic routes for flavones.

Experimental Protocol: Synthesis of 2',4'-
Dimethoxyflavone

Part 1: Synthesis of 2'-Hydroxy-2,4-dimethoxychalcone (Chalcone Precursor)
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» Reaction Setup: To a solution of 2-hydroxyacetophenone (1 equivalent) and 2,4-
dimethoxybenzaldehyde (1 equivalent) in ethanol, add a 50% aqueous solution of potassium
hydroxide (KOH) dropwise at room temperature with vigorous stirring.

o Reaction Monitoring: The reaction progress should be monitored by Thin Layer
Chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate). The
reaction is typically complete within 12-24 hours.

o Work-up: Once the reaction is complete, pour the reaction mixture into a beaker of crushed
ice and acidify with dilute hydrochloric acid (HCI) until the pH is acidic.

« |solation and Purification: The precipitated solid, 2'-Hydroxy-2,4-dimethoxychalcone, is
collected by filtration, washed with cold water until neutral, and dried. The crude product can
be purified by recrystallization from ethanol.

Part 2: Oxidative Cyclization to 2',4'-Dimethoxyflavone

o Reaction Setup: Dissolve the purified 2'-Hydroxy-2,4-dimethoxychalcone (1 equivalent) in
dimethyl sulfoxide (DMSO). To this solution, add a catalytic amount of iodine (I2).

o Reaction Conditions: Heat the reaction mixture at 100-120 °C for 2-4 hours. The progress of
the cyclization can be monitored by TLC.

o Work-up: After completion, cool the reaction mixture to room temperature and pour it into a
solution of sodium thiosulfate to quench the excess iodine.

« |solation and Purification: The precipitated solid, 2',4'-Dimethoxyflavone, is collected by
filtration, washed with water, and dried. The crude flavone can be further purified by column
chromatography on silica gel using a hexane-ethyl acetate gradient.
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Part 2: Flavone Synthesis
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Caption: Synthesis of 2',4'-Dimethoxyflavone via chalcone intermediate.

Biological Activities and Mechanism of Action

While specific biological data for 2',4'-Dimethoxyflavone is limited, the activities of related
dimethoxyflavone isomers provide valuable insights into its potential pharmacological profile.
The primary areas of interest for methoxyflavones are their anti-inflammatory and
neuroprotective effects.

Anti-inflammatory Activity

o Mechanism of Action (Inferred): The anti-inflammatory effects of many flavonoids are
mediated through the inhibition of key signaling pathways involved in the inflammatory
response. For instance, 7,4'-Dimethoxyflavone has been shown to inhibit the production of
pro-inflammatory cytokines like TNF-a and IL-6 in lipopolysaccharide (LPS)-stimulated
macrophages.[6] This effect is thought to be mediated through the suppression of the
nuclear factor-kappa B (NF-kB) signaling pathway.[6] It is plausible that 2',4'-
Dimethoxyflavone shares a similar mechanism of action.
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Caption: Proposed inhibition of the NF-kB pathway by 2',4'-Dimethoxyflavone.
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Neuroprotective Effects

Mechanism of Action (Inferred): Studies on 4'-Methoxyflavone and 3',4'-Dimethoxyflavone
have demonstrated their ability to protect neurons from cell death induced by various stimuli.
[3] A key mechanism identified is the inhibition of parthanatos, a form of programmed cell
death, by reducing the overactivation of Poly(ADP-ribose) polymerase-1 (PARP-1).[3] Given
the structural similarities, 2',4'-Dimethoxyflavone may also exhibit neuroprotective
properties through a similar PARP-1 inhibitory mechanism.

Analytical Methods

The identification and quantification of 2',4'-Dimethoxyflavone, particularly in complex

mixtures like natural product extracts, require robust analytical techniques.

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV or mass
spectrometry (MS) detector is the method of choice for the separation and quantification of
flavonoids. A reversed-phase C18 column with a gradient elution of acetonitrile and water
(often with a small amount of formic or acetic acid) is typically employed.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for the
analysis of methoxyflavones, especially after derivatization to increase their volatility.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
the structural elucidation of flavonoids. While a complete, published NMR dataset for 2',4'-
Dimethoxyflavone is not readily available in public databases, analysis of related
compounds can aid in the interpretation of its spectra.

Mass Spectrometry (MS): Mass spectrometry, particularly high-resolution MS, is crucial for
determining the exact mass and molecular formula of the compound. Tandem MS (MS/MS)
provides fragmentation patterns that are characteristic of the flavone structure and the
positions of the methoxy groups.

Safety and Toxicology

There is currently no comprehensive safety and toxicology data available specifically for 2',4'-

Dimethoxyflavone. As with any investigational compound, it should be handled with

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3831707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3831707/
https://www.benchchem.com/product/b1632992?utm_src=pdf-body
https://www.benchchem.com/product/b1632992?utm_src=pdf-body
https://www.benchchem.com/product/b1632992?utm_src=pdf-body
https://www.benchchem.com/product/b1632992?utm_src=pdf-body
https://www.benchchem.com/product/b1632992?utm_src=pdf-body
https://www.benchchem.com/product/b1632992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

appropriate precautions in a laboratory setting. Researchers should consult the Safety Data
Sheet (SDS) for related compounds and conduct a thorough risk assessment before handling.

Conclusion

2'4'-Dimethoxyflavone is a polymethoxyflavonoid with potential for further investigation in the
fields of inflammation and neuroprotection. While data specific to this isomer is limited, the
established biological activities of related compounds provide a strong rationale for its study.
The synthetic route outlined in this guide offers a practical approach for obtaining the
compound for research purposes. Further studies are warranted to fully elucidate its
pharmacological profile, mechanism of action, and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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